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Compound of Interest

Compound Name: Santalol

CAS No.: 73890-74-1

Cat. No.: B3429334

Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Santalol in a laboratory setting. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe operational

conduct.

Santalol is a sesquiterpene alcohol and the main component of sandalwood oil[1][2]. It is

recognized for its anti-inflammatory and antimicrobial properties. While valuable in research, it

is crucial to handle Santalol with appropriate safety measures due to its potential hazards. The

primary hazards associated with Santalol are skin irritation and the potential to cause an

allergic skin reaction[3][4][5]. It is also identified as being very toxic to aquatic life with long-

lasting effects[5].

Physicochemical and Hazard Data
Proper handling procedures are informed by the substance's physical and chemical properties.
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Property Value

CAS Number 11031-45-1[3][4]

Appearance Pale-yellow to mild-brown, very viscous liquid[6]

Boiling Point 177 °C (351 °F; 450 K) (for β-Santalol)[7]

Flash Point 136°C (Closed Cup)[4]

Solubility

Insoluble in water; Soluble in ethanol,

Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone[6][7][8]

Specific Gravity 0.968 - 0.990 @ 20°C[4]

Hazard Identification:

Hazard Statement Classification GHS Pictogram

H315: Causes skin irritation[5] Skin Irritation (Category 2)[5] GHS07: Exclamation mark[7]

H317: May cause an allergic

skin reaction[3][4][5]

Skin Sensitization (Category 1)

[3][5]
GHS07: Exclamation mark[7]

H410/H412: Very toxic/harmful

to aquatic life with long lasting

effects[4][5]

Hazardous to the aquatic

environment[5]
GHS09: Environment

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling Santalol.
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Body Part PPE Required
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or PVC gloves are

recommended[9][10]. Always

inspect gloves for integrity

before use. Remove and

dispose of contaminated

gloves according to

manufacturer's instructions[9].

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles

In situations with a risk of

splashing, a face shield should

be worn in conjunction with

goggles[11][12].

Body Laboratory coat

A buttoned lab coat should be

worn to protect skin and

clothing[12]. For significant

exposure risk, consider

chemically resistant

garments[13].

Respiratory
Not generally required with

adequate ventilation

Use in a well-ventilated

area[3]. If ventilation is

insufficient or for high

concentrations, respiratory

protection may be

necessary[10][12].

Feet Closed-toe shoes
Shoes must cover the entire

foot to protect from spills[12].

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Step-by-Step Handling Protocol
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Preparation:

Ensure the work area is well-ventilated, such as in a chemical fume hood[3].

Have an eyewash station and safety shower readily accessible[10].

Assemble all necessary equipment and reagents before handling Santalol.

Keep all sources of ignition away from the handling area[3][14].

Donning PPE:

Put on all required PPE as specified in the table above. Ensure gloves are properly fitted

and have no tears or punctures.

Handling Santalol:

Avoid contact with skin and eyes[3][10].

Avoid breathing in vapors, mists, or sprays[3][4].

Use non-sparking tools to prevent ignition[3].

Keep the container tightly sealed when not in use[5].

Decontamination and Cleanup:

After handling, wash hands thoroughly with soap and water[5].

Immediately remove any clothing that becomes contaminated and wash it before reuse[3]

[4].

Clean the work surface with an appropriate solvent and decontaminate all equipment

used.

Spill and Emergency Procedures
Small Spills:
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Evacuate personnel from the immediate area.

Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent

material like sand or soda ash[10].

Collect the absorbed material into a suitable, sealed container for disposal[3].

Ventilate the area and wash the spill site after material pickup is complete[10].

First Aid:

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical attention[3][4].

Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor[3].

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention[3].

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately[3].

Disposal Plan
Chemical Waste:

Santalol and materials contaminated with it must be disposed of as hazardous waste.

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations[3][4].

The material can be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing[3].

Container Disposal:

Do not reuse empty containers.
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Empty containers can be triple-rinsed and offered for recycling or reconditioning[3].

Alternatively, puncture the packaging to make it unusable and dispose of it in a sanitary

landfill[3].

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Santalol in a

laboratory environment.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Conclusion

Review SDS

Prepare Ventilated Workspace

Assemble Materials

Don Required PPE

Handle Santalol

Post-Handling Decontamination

Doff PPE

Segregate & Label Waste

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Santalol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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